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Compound of Interest

Compound Name: 1,8-Diamino-p-menthane

Cat. No.: B3426734

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 1,8-Diamino-
p-menthane (CAS No. 80-52-4), a versatile diamine used in the synthesis of various chemical
compounds. Due to its hazardous properties, a thorough understanding of its safety profile and
proper handling procedures is crucial for personnel in research and development settings.

Hazard Identification and Classification

1,8-Diamino-p-menthane is classified as a hazardous substance. It is toxic if swallowed, in
contact with skin, or if inhaled.[1][2][3] It is also corrosive and can cause severe skin burns and
serious eye damage.[1][2] The material is a combustible liquid and may emit corrosive and
toxic fumes upon combustion.[1][4]

Physicochemical and Toxicological Data

A summary of the key quantitative safety and toxicological data for 1,8-Diamino-p-menthane
is presented in the table below for easy reference and comparison.
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Property

Value

Source(s)

Physical State

Liquid

[5]16]

Appearance Colorless to blackish liquid [7]
Odor Terpene-like [1]
Molecular Formula C1oH22Nz2 [6]1[8]
Molecular Weight 170.30 g/mol [6][8]
Boiling Point 107-126 °C at 10 mmHg [5]1[6]
Melting Point -45 °C [51[6]
Flash Point 93 °C (199.4 °F) - closed cup [516][9]
Density 0.914 g/mL at 25 °C [51[6]

Vapor Pressure

10 mmHg at 20 °C

[5][6]

Solubility

Slightly soluble in water

[417]

Acute Oral Toxicity (LD50)

704 mg/kg (rat)

[1]

Acute Dermal Toxicity (LD50)

292 mg/kg (rabbit)

[1]

Acute Intraperitoneal Toxicity
(LD50)

50 mg/kg (mouse)

[1]

Experimental Protocols for Toxicity Assessment

The toxicological data presented above are typically determined using standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD). While the specific study reports for 1,8-Diamino-p-

menthane are not publicly available, the methodologies likely followed these general

principles:

Acute Oral Toxicity (OECD 420, 423, or 425)

The acute oral toxicity, which determines the LD50 value, is generally assessed in rodents,

most commonly rats.[4][5][10][11] The fundamental procedure involves the following steps:
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Animal Selection: Healthy, young adult rodents of a single sex (typically females) are used.
[11]

Fasting: Animals are fasted (food, but not water, is withheld) overnight prior to administration
of the substance.[12][13]

Administration: A single dose of 1,8-Diamino-p-menthane is administered by gavage using
a stomach tube.[5][12] The dosage is selected from a range of fixed levels.

Observation: The animals are observed for a period of at least 14 days for signs of toxicity
and mortality.[5][13] Body weight is recorded weekly.[5]

Necropsy: A gross necropsy is performed on all animals at the end of the observation period.
[51[10]

LD50 Calculation: The LD50 value is then calculated statistically as the dose expected to
cause death in 50% of the test animals.[13]

Acute Dermal Toxicity (OECD 402)

The acute dermal LD50 is determined to assess the hazards associated with skin contact. The

protocol typically involves:

Animal Selection: Young adult rats, rabbits, or guinea pigs are used, with the fur on the
dorsal area clipped 24 hours before the test.[14]

Application: The test substance is applied uniformly over a defined area of the clipped skin
(approximately 10% of the body surface area) and held in contact with a porous gauze
dressing for 24 hours.[14][15]

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.[14]
Skin irritation at the site of application is also evaluated.[16]

LD50 Determination: The dermal LD50 is calculated based on the observed mortality.[14]

Visualizing Safety and Exposure

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.benchchem.com/product/b3426734?utm_src=pdf-body
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-425-kimyasallarin-testi-icin-oecd-yonergeleri-akut-oral-toksisite-yukari-asagi-proseduru-standart-test-yontemi/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-425-kimyasallarin-testi-icin-oecd-yonergeleri-akut-oral-toksisite-yukari-asagi-proseduru-standart-test-yontemi/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-425-kimyasallarin-testi-icin-oecd-yonergeleri-akut-oral-toksisite-yukari-asagi-proseduru-standart-test-yontemi/
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-425-kimyasallarin-testi-icin-oecd-yonergeleri-akut-oral-toksisite-yukari-asagi-proseduru-standart-test-yontemi/
https://www.oecd.org/en/publications/test-no-425-acute-oral-toxicity-up-and-down-procedure_9789264071049-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.scribd.com/document/94411090/Acute-Dermal-Toxicity-Oecd-402
https://www.scribd.com/document/94411090/Acute-Dermal-Toxicity-Oecd-402
https://www.slideshare.net/slideshow/acute-dermal-toxicity402/81654060
https://www.scribd.com/document/94411090/Acute-Dermal-Toxicity-Oecd-402
https://altogenlabs.com/toxicology/acute-dermal-toxicity-oecd-402/
https://www.scribd.com/document/94411090/Acute-Dermal-Toxicity-Oecd-402
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3426734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratqry

Check Availability & Pricing

To aid in the understanding of the safe handling and potential risks of 1,8-Diamino-p-
menthane, the following diagrams illustrate a recommended handling workflow and the
potential routes of exposure and their physiological consequences.

Handling

Work in a Well-Ventilated Area I K .
(e.g., Chemical Fume Hood) .

In Case of Spill/Exposure

Post-Handling & Emergency :

Careful Transfer of Chemical ﬁ)econtaminate Work Are,:-D [ Emergency Procedures ]
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Y
Dispose of Waste in Proceed to
Designated, Labeled Containers

- Store Waste Securely

Pre-Handling

Secure Storage
(Cool, Dry, Well-Ventilated,
Away from Incompatibles)

Before Use

Don Appropriate PPE
(Gloves, Goggles, Faceshield,
Respirator, Lab Coat)

Click to download full resolution via product page

A logical workflow for the safe handling of 1,8-Diamino-p-menthane.
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Routes of Exposure Potential Physiological Effects

Eye Contact
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Severe Eye Damage,
Risk of Serious Injury

Potential routes of exposure to 1,8-Diamino-p-menthane and associated physiological effects.

Handling and Storage Precautions
Personal Protective Equipment (PPE)

* Eye/Face Protection: Wear chemical safety goggles and a face shield.[5][9]

« Skin Protection: Chemical-resistant gloves (e.g., PVC), a PVC apron, and overalls should be
worn.[1] Contaminated clothing should be removed immediately and washed before reuse.

[4]

+ Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood.[2] If
there is a risk of overexposure, an approved respirator with a suitable filter (e.g., type ABEK)
is necessary.[5][9]

Safe Handling Practices
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Avoid all personal contact, including inhalation of vapors.[1]

Do not eat, drink, or smoke in areas where the chemical is handled.[2][4]

Use non-sparking tools to prevent ignition.[2][4]

Ensure eyewash stations and safety showers are readily accessible.[10]

Storage Conditions

o Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[2][4]
» Keep away from incompatible materials such as strong acids and oxidizing agents.[1][4]
e Store in a locked-up area.[4][12]

» Protect from heat, sparks, and open flames.[1]

First Aid and Emergency Procedures
First Aid Measures

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Seek
immediate emergency medical help.[1][4]

e If on Skin: Immediately flush the skin with plenty of water. Remove all contaminated clothing.
Seek immediate medical attention.[1]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and get immediate medical attention.[1][4]

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor
immediately.[4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, foam, dry chemical, or carbon dioxide.[1][4]
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e Specific Hazards: Combustion may produce toxic and corrosive fumes, including carbon
oxides and nitrogen oxides.[1]

» Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[1][4]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE.[2][4]
» Environmental Precautions: Prevent the substance from entering drains and waterways.[2][4]

o Containment and Cleaning: Absorb the spill with inert material and place it in a suitable,
closed container for disposal.[2][4]

Stability and Reactivity

o Chemical Stability: The product is considered stable under normal storage conditions.[1]

e Incompatible Materials: Avoid contact with strong acids, oxidizing agents, copper, and
aluminum and its alloys.[1]

e Hazardous Decomposition Products: Combustion can produce carbon dioxide, carbon
monoxide, and nitrogen oxides.[1]

This guide is intended to provide essential safety information. Always refer to the most current
Safety Data Sheet (SDS) for 1,8-Diamino-p-menthane before use and consult with your
institution's safety officer for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://lwww.benchchem.com/product/b3426734#1-8-diamino-p-menthane-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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